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Compound of Interest

Compound Name: SML-10-70-1

Cat. No.: B15496974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of SML-10-70-1. The following procedural guidance is designed to ensure a safe

laboratory environment and proper material management.

Personal Protective Equipment (PPE)
While SML-10-70-1 is not classified as a hazardous substance or mixture, adherence to

standard laboratory safety protocols is crucial to minimize exposure and ensure a safe working

environment. The following table summarizes the recommended personal protective

equipment.
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PPE Category Recommended Equipment and Practices

Eye Protection

Safety glasses or goggles should be worn at all

times in the laboratory where chemicals are

being handled to protect against potential

splashes.

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile) when handling SML-10-70-1.

Inspect gloves before each use and wash hands

thoroughly after handling.

Body Protection

A standard laboratory coat must be worn to

protect clothing and skin. Ensure the lab coat is

buttoned. Do not wear shorts, skirts, or open-

toed shoes in the laboratory.[1] Long hair and

loose clothing should be secured.[2]

General Hygiene

Do not eat, drink, smoke, or apply cosmetics in

the laboratory.[1][3] Avoid mouth pipetting; use

mechanical pipetting devices.[3] Wash hands

thoroughly after handling chemicals and before

leaving the laboratory.[3]

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the container in a cool, dry, and well-ventilated area.

Keep the container tightly closed when not in use.

Handling:

Preparation: Before handling, ensure you are wearing the appropriate PPE as outlined in the

table above. Prepare your workspace by ensuring it is clean and uncluttered.
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Dispensing: When weighing or transferring the solid compound, do so in a designated area,

such as a weighing hood or on a bench with minimal air currents, to avoid creating dust.

Solution Preparation: When preparing solutions, add the solid SML-10-70-1 to the solvent

slowly.

Spill Management: In case of a small spill, clean the area with appropriate absorbent

material. For larger spills, follow your institution's specific spill response procedures.

Disposal Plan
As SML-10-70-1 is not classified as hazardous, disposal procedures should align with

institutional and local regulations for non-hazardous chemical waste.
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Waste Type Disposal Procedure

Unused Solid SML-10-70-1

Dispose of as non-hazardous solid chemical

waste. It is recommended to place the material

in a clearly labeled, sealed container and

dispose of it through your institution's chemical

waste program. Some non-hazardous solid

chemicals may be suitable for disposal in the

regular trash, but this should be confirmed with

your institution's environmental health and

safety (EHS) office.[4][5][6]

Solutions of SML-10-70-1

Small quantities of dilute aqueous solutions may

be permissible for drain disposal with copious

amounts of water, pending approval from your

institution's EHS office.[5][7] Do not dispose of

organic solvent solutions down the drain. Collect

in a properly labeled waste container for

disposal through your institution's chemical

waste program.

Contaminated Materials

Gloves, absorbent paper, and other disposable

materials contaminated with SML-10-70-1

should be placed in a sealed bag or container

and disposed of as solid waste.

Empty Containers

Empty containers should be triple-rinsed with an

appropriate solvent. The rinsate should be

collected as chemical waste. After rinsing, the

container can typically be disposed of in the

regular trash or recycling, depending on

institutional policies. Deface the label on the

container before disposal.[5]

Experimental Workflow for Handling SML-10-70-1
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Caption: Workflow for the safe handling and disposal of SML-10-70-1.
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Signaling Pathway Inhibition by SML-10-70-1
SML-10-70-1 is a prodrug derivative of SML-8-73-1, a covalent inhibitor of the K-Ras G12C

mutant.[8] It acts by binding to the guanine nucleotide-binding pocket of K-Ras, rendering the

protein in an inactive state.[9][10][11] This inhibition disrupts downstream signaling pathways,

notably the Raf-MEK-ERK and PI3K-AKT pathways, which are critical for cell proliferation and

survival. Preliminary cellular studies have shown that SML-10-70-1 leads to the down-

regulation of Akt and Erk signaling.[9][10]
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Caption: Inhibition of K-Ras signaling pathway by SML-10-70-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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